Cas no 1226148-67-9 (5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole)

• Product Name: 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole
• CAS No: 1226148-67-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD16302156
• CID: 1039669
• PubChem ID: 60146076
• Update Time: 2025-09-27

5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole
• 4-(5-ethyl-1,2,4-oxadiazol-3-yl)Piperidine
• 5-ethyl-3-piperidin-4-yl-1,2,4-oxadiazole
• 1226148-67-9
• DTXSID40733784
• A891088
• 4-(5-Ethyl-[1,2,4]oxadiazol-3-yl)-piperidine
• AKOS011674442
• DB-013954
• DS-2613
• CS-0338519

• MDL： MFCD16302156
• Inchi： 1S/C9H15N3O/c1-2-8-11-9(12-13-8)7-3-5-10-6-4-7/h7,10H,2-6H2,1H3
• InChI Key： GLVWSYIZOMCMSB-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole

5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole (CAS No. 1226148-67-9) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the piperidinyl group at the 3-position and an ethyl group at the 5-position introduces intriguing electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, investigations into its interactions with biological targets such as enzymes and receptors have revealed promising results. The compound's ability to modulate enzyme activity suggests its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole involves a multi-step process that typically begins with the preparation of the piperidine derivative. The subsequent formation of the oxadiazole ring is achieved through cyclization reactions involving appropriate starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the principles of green chemistry.

In terms of physical properties, 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity.

The application of 5-Ethyl-3-(piperidin-4-yl)-1,2,4-oxadiazole extends beyond pharmacology. Recent research has explored its use as a building block in supramolecular chemistry. The compound's ability to form hydrogen bonds and π–π interactions makes it an ideal component for constructing self-assembled nanostructures. Such structures hold promise for applications in drug delivery systems and sensors.

Moreover, 5-Ethyl-3-(piperidin-4-yli)-1,2,4-oxydiazol has been investigated for its role in agrochemicals. Studies have shown that it can act as a plant growth regulator by influencing auxin signaling pathways. This property could be exploited to develop eco-friendly pesticides or growth enhancers for sustainable agriculture.

In conclusion, 5-Ethyl-3-(piperidin-yli)-1,2,oxydiazol (CAS No. 1226148679) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.